Dimethyl 2-(3-oxocyclohexyl)propanedioate
Overview
Description
Dimethyl (3-oxocyclohexyl)malonate is a dicarboxylic acid.
Properties
CAS No. |
33646-18-3 |
|---|---|
Molecular Formula |
C11H16O5 |
Molecular Weight |
228.24 g/mol |
IUPAC Name |
dimethyl 2-(3-oxocyclohexyl)propanedioate |
InChI |
InChI=1S/C11H16O5/c1-15-10(13)9(11(14)16-2)7-4-3-5-8(12)6-7/h7,9H,3-6H2,1-2H3 |
InChI Key |
XRRVFMYYAGGSJO-UHFFFAOYSA-N |
SMILES |
COC(=O)C(C1CCCC(=O)C1)C(=O)OC |
Canonical SMILES |
COC(=O)C(C1CCCC(=O)C1)C(=O)OC |
boiling_point |
113.00 °C. @ 760.00 mm Hg |
solubility |
slightly |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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